Cas no 1182778-26-2 (3-bromo-N-(2,2-difluoroethyl)aniline)

3-bromo-N-(2,2-difluoroethyl)aniline structure
1182778-26-2 structure
Product Name:3-bromo-N-(2,2-difluoroethyl)aniline
CAS No:1182778-26-2
MF:C8H8BrF2N
MW:236.056628227234
MDL:MFCD12768523
CID:5617146
PubChem ID:60922390
Update Time:2023-09-07

3-bromo-N-(2,2-difluoroethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-(2,2-difluoroethyl)aniline
    • EN300-2964326
    • CS-0244903
    • SCHEMBL13736500
    • 1182778-26-2
    • HUUZYYUZLUQEED-UHFFFAOYSA-N
    • Benzenamine, 3-bromo-N-(2,2-difluoroethyl)-
    • MDL: MFCD12768523
    • Inchi: 1S/C8H8BrF2N/c9-6-2-1-3-7(4-6)12-5-8(10)11/h1-4,8,12H,5H2
    • InChI Key: HUUZYYUZLUQEED-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NCC(F)F

Computed Properties

  • Exact Mass: 234.98082g/mol
  • Monoisotopic Mass: 234.98082g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.544±0.06 g/cm3(Predicted)
  • Boiling Point: 275.4±40.0 °C(Predicted)
  • pka: 1.59±0.50(Predicted)

3-bromo-N-(2,2-difluoroethyl)aniline Pricemore >>

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